1-(Bromomethyl)-1-(difluoromethyl)cyclopropane

• IUPAC Name: 1-(bromomethyl)-1-(difluoromethyl)cyclopropane
• InChI: InChI=1S/C5H7BrF2/c6-3-5(1-2-5)4(7)8/h4H,1-3H2
• InChI Key: XCDSWMUPTXJTEY-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CBr)C(F)F
• Molecular Formula: C5H7BrF2
• Molecular Weight: 185.01 g/mol
• CAS No.: 1314393-35-5

Description

1-(Bromomethyl)-1-(difluoromethyl)cyclopropane is a useful research compound. Its molecular formula is C5H7BrF2 and its molecular weight is 185.012. The purity is usually 95%.
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Scientific Research Applications

Divergent Synthesis Applications

Researchers have utilized "1-(Bromomethyl)-1-(difluoromethyl)cyclopropane" and related structures in divergent synthesis processes. For instance, the ring opening of 1,2-(gem-dibromo)cyclopropyl carbohydrates by two different modes leads to the formation of 2-C-(bromomethylene)pyranosides or 2-bromooxepines. This process has been extended to include various nucleophiles, showcasing the compound's versatility in creating extended 2-C-branched pyranosides and substituted oxepines (Moore et al., 2014).

Synthesis of Substituted Cyclopropanes

Another key application is in the synthesis of substituted cyclopropanes. The synthesis of various bromomethyl cyclopropane derivatives from ketones, aldehydes, and β-dicarbonyl compounds has been developed, highlighting an efficient method to produce these structures with excellent yields (Gholizadeh et al., 2019).

Catalytic Synthesis Enhancements

Catalytic methods have also been employed to synthesize difluoromethyl-substituted cyclopropanes, addressing the challenge of incorporating difluoromethyl groups into cyclopropane structures. A notable method involves the use of difluoromethyl diazomethane with a rhodium(II) catalyst, marking a significant advancement in the catalytic, one-step synthesis of these compounds (Hock et al., 2016).

Asymmetric Synthesis

The asymmetric synthesis of fluoro, fluoromethyl, difluoromethyl, and trifluoromethylcyclopropanes represents another critical application. This area focuses on developing new routes for the stereoselective synthesis of cyclopropane derivatives, leveraging the unique properties of fluorine atoms to enhance the efficiency of these processes (Pons et al., 2021).